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Compound of Interest

Compound Name: 2-Aminododecanoic acid

CAS No.: 35237-37-7

Cat. No.: B556009

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for handling 2-Aminododecanoic acid, including personal protective equipment

(PPE) protocols, operational plans, and disposal procedures.

Proper handling of chemical reagents is the cornerstone of successful and safe research. This

document outlines the necessary precautions and procedures to minimize risk and ensure the

well-being of all laboratory personnel when working with 2-Aminododecanoic acid.

Essential Personal Protective Equipment (PPE)
When handling 2-Aminododecanoic acid, a comprehensive approach to personal safety is

crucial. The following table summarizes the required PPE, based on established safety

protocols.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

To protect against

splashes and airborne

particles.[1][2]

Hand Protection

Chemical-resistant

Gloves (e.g., Nitrile,

Neoprene)

Inspect gloves prior to

use for any signs of

degradation or

puncture.

To prevent skin

contact with the

chemical.[1][3]

Body Protection Laboratory Coat Standard lab coat

To protect skin and

personal clothing from

contamination.[3][4]

Respiratory Protection
NIOSH/MSHA-

approved Respirator

Required when

ventilation is

inadequate or when

handling fine powders

to avoid dust

inhalation.

To prevent respiratory

tract irritation from

dust or aerosols.[5]

Footwear Closed-toe Shoes Non-perforated upper
To protect feet from

spills.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling
Adherence to a strict operational workflow is critical for minimizing exposure and preventing

accidents. The following procedure outlines the safe handling of 2-Aminododecanoic acid
from preparation to post-experiment cleanup.

1. Preparation and Hazard Assessment:

Before beginning any work, consult the Safety Data Sheet (SDS) for 2-Aminododecanoic
acid.[4]

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[2]
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Verify that the work area, preferably a chemical fume hood, is well-ventilated.[6]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.[3]

Wear safety glasses with side shields or goggles.[1][2]

Don the appropriate chemical-resistant gloves.[1]

3. Handling the Chemical:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not inhale dust; handle the solid material carefully to minimize dust formation.[1][5]

Use a fume hood or other ventilated enclosure when handling the powder.[4]

Never pipette by mouth.[4]

Wash hands thoroughly after handling the chemical.[4]

4. Storage:

Store 2-Aminododecanoic acid in a tightly closed container.[7]

Keep the container in a cool, dry, and well-ventilated area.[7][8]

Protect from moisture.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of 2-Aminododecanoic acid and contaminated materials is essential to

protect the environment and comply with regulations.

1. Waste Segregation:

Collect waste 2-Aminododecanoic acid and any materials contaminated with it (e.g.,

gloves, weighing paper) in a designated, labeled, and sealed container.
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2. Regulatory Compliance:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[1]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Do not empty into drains.[1]

3. Disposal Procedure:

Dispose of the waste container through an approved waste disposal plant or licensed

contractor.

Take off contaminated clothing and wash it before reuse.[9]

Handling and Disposal Workflow
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Aminododecanoic acid.
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1. Preparation
- Review SDS

- Check Safety Equipment
- Ensure Ventilation

2. Don PPE
- Lab Coat

- Safety Glasses/Goggles
- Chemical-resistant Gloves

3. Chemical Handling
- Avoid Contact and Inhalation

- Use Fume Hood
- No Mouth Pipetting

4. Post-Handling
- Wash Hands Thoroughly
- Store Chemical Properly

5. Waste Collection
- Segregate Contaminated Waste
- Use Labeled, Sealed Containers

6. Disposal
- Follow Local Regulations

- Use Approved Disposal Service
- Decontaminate Clothing

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 2-Aminododecanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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